Cas no 869638-31-3 (2,6-Dimethyl-4-heptyl-b-D-maltopyranoside)

2,6-Dimethyl-4-heptyl-β-D-maltopyranoside is a synthetic maltoside derivative designed for applications in membrane protein research and solubilization. Its unique structure, featuring a branched heptyl chain and dimethyl substitution, enhances its ability to stabilize and extract membrane proteins while maintaining their native conformation. This compound exhibits favorable critical micelle concentration (CMC) values, making it effective for use in biochemical assays and structural studies. Its mild detergent properties minimize protein denaturation, offering advantages over traditional detergents in challenging purification workflows. The compound is particularly useful in X-ray crystallography and cryo-EM, where maintaining protein integrity is critical.
2,6-Dimethyl-4-heptyl-b-D-maltopyranoside structure
869638-31-3 structure
Product Name:2,6-Dimethyl-4-heptyl-b-D-maltopyranoside
CAS No:869638-31-3
MF:C21H40O11
MW:468.535708427429
CID:890909
PubChem ID:71307111
Update Time:2025-06-12

2,6-Dimethyl-4-heptyl-b-D-maltopyranoside Chemical and Physical Properties

Names and Identifiers

    • 2,6-DIMETHYL-4-HEPTYL-B-D-MALTOPYRANOSIDE, ANAGRADE?
    • 2,6-Dimethyl-4-Heptyl-β-D-Maltopyranoside
    • 2,6-DIMETHYL-4-HEPTYL-B-D-MALTOPYRANOSIDE
    • 2,5-DIMETHOXY-4-PROPYLTHIO-BETA-NITROSTYREN,>
    • A-D-glucopyranosyl-
    • 869638-31-3
    • A-D-glucopyranoside
    • W-203983
    • 3-Methyl-1-(2-methylpropyl)butyl 4-O-
    • 2,6-Dimethyl-4-heptyl-
    • A-D-maltopyranoside
    • (2R,3R,4S,5S,6R)-2-[(2R,3S,4R,5R,6R)-6-(2,6-dimethylheptan-4-yloxy)-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
    • 3-Methyl-1-(2-methylpropyl)butyl 4-O-I+/--D-glucopyranosyl-I(2)-D-Glucopyranoside,
    • 2,6-Dimethyl-4-heptyl-beta-D-maltopyranoside
    • 2,6-Dimethyl-4-heptyl-b-D-maltopyranoside
    • Inchi: 1S/C21H40O11/c1-9(2)5-11(6-10(3)4)29-20-18(28)16(26)19(13(8-23)31-20)32-21-17(27)15(25)14(24)12(7-22)30-21/h9-28H,5-8H2,1-4H3/t12-,13-,14-,15+,16-,17-,18-,19-,20-,21-/m1/s1
    • InChI Key: RCXNRCWFTSDLDY-ZESVGKPKSA-N
    • SMILES: O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O)O)OC(CC(C)C)CC(C)C

Computed Properties

  • Exact Mass: 468.25700
  • Monoisotopic Mass: 468.25706209g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 10
  • Complexity: 538
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 179Ų

Experimental Properties

  • PSA: 178.53000
  • LogP: -1.91210

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Additional information on 2,6-Dimethyl-4-heptyl-b-D-maltopyranoside

Comprehensive Overview of 2,6-Dimethyl-4-heptyl-b-D-maltopyranoside (CAS No. 869638-31-3): Properties, Applications, and Industry Insights

2,6-Dimethyl-4-heptyl-b-D-maltopyranoside (CAS No. 869638-31-3) is a specialized sugar-based surfactant with a unique molecular structure, combining hydrophobic and hydrophilic properties. This compound belongs to the class of alkyl glycosides, which are widely recognized for their biodegradability and mildness, making them increasingly popular in green chemistry and sustainable formulations. Its CAS registry number, 869638-31-3, ensures precise identification in scientific literature and regulatory documentation.

The growing demand for eco-friendly surfactants has positioned 2,6-Dimethyl-4-heptyl-b-D-maltopyranoside as a compound of interest in industries such as cosmetics, pharmaceuticals, and biotechnology. Researchers and formulators frequently search for "non-ionic surfactants with low toxicity" or "sugar-based emulsifiers for sensitive skin," highlighting its relevance in current market trends. Its maltopyranoside backbone provides excellent compatibility with biological systems, a feature often queried in AI-driven drug delivery studies.

From a structural perspective, the 2,6-dimethyl and 4-heptyl substitutions enhance the compound's amphiphilic character, enabling efficient micelle formation and membrane stabilization. These properties are critical in applications like protein crystallization and nanoparticle synthesis, topics frequently explored in biochemical research forums. Analytical techniques such as HPLC purification and NMR characterization are essential for verifying the purity of this compound, as emphasized in recent peer-reviewed publications.

In the personal care industry, 2,6-Dimethyl-4-heptyl-b-D-maltopyranoside is valued for its ability to stabilize lipid-based formulations without causing irritation. Searches for "gentle surfactants for eczema-prone skin" or "natural alternatives to PEG compounds" align with its utility in clean beauty products. Furthermore, its low critical micelle concentration (CMC) makes it cost-effective for industrial-scale applications, a key consideration in SEO-optimized supplier listings.

Emerging studies also explore its role in biodegradable detergents and agricultural adjuvants, addressing the global push for environmentally responsible chemicals. The compound's thermodynamic stability and pH tolerance are frequently cited in material science discussions, particularly in contexts like "enhancing drug solubility" or "improving vaccine adjuvant performance." Regulatory databases confirm its compliance with REACH and EPA guidelines, further boosting its commercial viability.

For researchers investigating structure-activity relationships (SAR), the branched alkyl chain of 2,6-Dimethyl-4-heptyl-b-D-maltopyranoside offers insights into molecular self-assembly mechanisms. Recent patent filings highlight its use in advanced drug delivery systems, particularly for poorly water-soluble APIs. This aligns with trending searches on "excipients for bioavailability enhancement" and "next-generation formulation aids."

In summary, 2,6-Dimethyl-4-heptyl-b-D-maltopyranoside (CAS No. 869638-31-3) represents a versatile tool for industries prioritizing sustainability, performance, and safety. Its multifaceted applications—from dermatological formulations to industrial biotechnology—underscore its importance in modern chemistry. As consumer and regulatory demands evolve, this compound is poised to remain a focal point in innovative material design and green technology solutions.

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